Cas no 1878546-10-1 (1-[3-(Aminomethyl)oxolan-3-yl]-2-methylcyclobutan-1-ol)

• Product Name: 1-[3-(Aminomethyl)oxolan-3-yl]-2-methylcyclobutan-1-ol
• CAS No: 1878546-10-1
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 5285309
• Update Time: 2025-06-08

1-[3-(Aminomethyl)oxolan-3-yl]-2-methylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-[3-(Aminomethyl)oxolan-3-yl]-2-methylcyclobutan-1-ol

• Inchi： 1S/C10H19NO2/c1-8-2-3-10(8,12)9(6-11)4-5-13-7-9/h8,12H,2-7,11H2,1H3
• InChI Key： JBJJFJKPPYWZIN-UHFFFAOYSA-N
• SMILES： OC1(CCC1C)C1(CN)COCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 209
• XLogP3: 0.4
• Topological Polar Surface Area: 55.5

Additional information on 1-[3-(Aminomethyl)oxolan-3-yl]-2-methylcyclobutan-1-ol

Professional Introduction to 1-[3-(Aminomethyl)oxolan-3-yl]-2-methylcyclobutan-1-ol (CAS No. 1878546-10-1)

1-[3-(Aminomethyl)oxolan-3-yl]-2-methylcyclobutan-1-ol, identified by its CAS number 1878546-10-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a cyclobutane core substituted with an oxolane ring linked to an aminomethyl group, has garnered attention due to its unique structural properties and potential applications in drug discovery and medicinal chemistry.

The structural framework of this compound combines a rigid cyclobutane ring with a flexible oxolane moiety, which can influence its conformational dynamics and interactions with biological targets. The presence of the aminomethyl group provides a site for further functionalization, enabling the synthesis of more complex derivatives with tailored pharmacological properties. Such structural features make it a valuable scaffold for exploring novel therapeutic agents.

In recent years, there has been growing interest in the development of molecules that can modulate biological pathways through selective binding to specific targets. The 1-[3-(Aminomethyl)oxolan-3-yl]-2-methylcyclobutan-1-ol structure presents an opportunity to design compounds that can interact with enzymes or receptors in a highly specific manner. This specificity is crucial for minimizing side effects and improving therapeutic efficacy.

The oxolane ring, a five-membered heterocycle containing one oxygen atom, is known for its ability to adopt various conformations, which can be exploited to optimize binding affinity and selectivity. Additionally, the cyclobutane ring introduces rigidity, which can stabilize certain conformations and enhance interactions with biological targets. The combination of these features makes this compound a promising candidate for further investigation.

Recent advancements in computational chemistry have enabled the use of molecular modeling techniques to predict the binding modes and affinity of small molecules to biological targets. These techniques have been applied to the 1-[3-(Aminomethyl)oxolan-3-yl]-2-methylcyclobutan-1-ol scaffold to identify potential lead compounds for drug development. By leveraging computational methods, researchers can accelerate the discovery process and prioritize compounds for experimental validation.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key steps include the formation of the cyclobutane ring, the introduction of the oxolane moiety, and the installation of the aminomethyl group. Each step must be carefully controlled to ensure the desired product is obtained without unwanted byproducts.

The utility of this compound in pharmaceutical research has been demonstrated in several studies. For instance, derivatives of this scaffold have been investigated for their potential as kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases. The ability to modify the structure while maintaining core pharmacophoric elements allows for rapid exploration of chemical space and identification of novel lead compounds.

The role of biocatalysis in the synthesis of complex molecules has also been highlighted in recent research. Enzymatic approaches can provide efficient and selective routes to functionalized cyclic compounds like 1-[3-(Aminomethyl)oxolan-3-yl]-2-methylcyclobutan-1-ol. By utilizing engineered enzymes or natural catalysts, researchers can achieve transformations that would be difficult or impossible using traditional synthetic methods.

The development of green chemistry principles has further influenced the synthesis of pharmaceutical intermediates. Sustainable approaches, such as solvent-free reactions or catalytic processes that minimize waste, are being increasingly adopted in research laboratories. These methods align with global efforts to reduce the environmental impact of chemical synthesis while maintaining high standards of efficiency and yield.

In conclusion, 1-[3-(Aminomethyl)oxolan-3-yl]-2-methylcyclobutan-1-ol (CAS No. 1878546-10-1) represents a fascinating compound with potential applications in drug discovery and medicinal chemistry. Its unique structural features, combined with recent advances in computational modeling and synthetic methodologies, make it a promising candidate for further exploration. As research continues in this area, new insights into its pharmacological properties and applications are expected to emerge.